Cas no 1448077-43-7 (N'-(3-methoxythiolan-3-yl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-(3-methoxythiolan-3-yl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• CAS No: 1448077-43-7
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6317423
• PubChem ID: 71804916
• Update Time: 2025-07-25

N'-(3-methoxythiolan-3-yl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-methoxythiolan-3-yl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• N1-((3-methoxytetrahydrothiophen-3-yl)methyl)-N2-(5-methylisoxazol-3-yl)oxalamide
• 1448077-43-7
• F6420-0849
• VU0548868-1
• AKOS024557323
• N-[(3-methoxythiolan-3-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• N'-[(3-METHOXYTHIOLAN-3-YL)METHYL]-N-(5-METHYL-1,2-OXAZOL-3-YL)ETHANEDIAMIDE

• Inchi： 1S/C12H17N3O4S/c1-8-5-9(15-19-8)14-11(17)10(16)13-6-12(18-2)3-4-20-7-12/h5H,3-4,6-7H2,1-2H3,(H,13,16)(H,14,15,17)
• InChI Key： JPXRQPVPOBXZEL-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C(NC2C=C(C)ON=2)=O)=O)(C1)OC

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-methoxythiolan-3-yl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Exploring the Chemical Properties and Applications of N'-(3-Methoxythiolan-3-Ylmethyl)-N-(5-Methyl-1,2-Oxazol-3-Yl)Ethanediamide (CAS No. 1448077-43-7)

The compound N'-(3-methoxythiolan-3-yilmethyl)-N-(5-methyl-1,2-oxazol-3-yil)ethanediamide, identified by the CAS number 1448077-43-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ethanediamides, which are known for their versatility in forming stable amide bonds and their role in drug design. The structure of this molecule incorporates a thiolane ring substituted with a methoxy group and a 1,2-oxazole ring with a methyl substituent, making it a unique candidate for exploring novel chemical interactions.

Recent studies have highlighted the importance of thiolane derivatives in medicinal chemistry due to their ability to mimic certain biological molecules and interact with target proteins in a specific manner. The presence of the methoxy group on the thiolane ring introduces additional electronic effects, potentially enhancing the compound's bioavailability and stability. Similarly, the 1,2-oxazole moiety is known for its aromaticity and ability to participate in hydrogen bonding, which can significantly influence the compound's pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules or as an intermediate in organic synthesis. Researchers have demonstrated that ethanediamides can serve as building blocks for peptide-like structures, which are critical in drug discovery programs targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases. The combination of thiolane and oxazole functionalities in this molecule opens up new avenues for exploring its role in these fields.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and possibly ring-closing reactions to form the thiolane and oxazole rings. The use of microwave-assisted synthesis or other modern techniques could further optimize the reaction conditions, leading to higher yields and better purity. Such advancements are crucial for scaling up production if this compound is to be used in large-scale applications.

From a pharmacological perspective, preliminary studies suggest that this compound may exhibit moderate inhibitory activity against certain enzymes or receptors. However, further research is required to fully understand its bioactivity profile. Computational modeling techniques, such as molecular docking and quantum mechanics calculations, could provide valuable insights into how this compound interacts with biological targets at the molecular level.

Another area of interest is the environmental impact of this compound. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes essential. Initial assessments indicate that under certain conditions, this compound may undergo hydrolysis or microbial degradation; however, comprehensive studies are needed to confirm these findings.

In conclusion, N'-(3-methoxythiolan-3-yilmethyl)-N-(5-methyl-1,2-o xazol-3-yil)ethanediamide (CAS No. 1448077-43 -7) represents a valuable addition to the arsenal of organic compounds available for scientific exploration. Its unique structure and functional groups offer numerous opportunities for innovation across multiple disciplines. By leveraging cutting-edge research methodologies and maintaining a focus on sustainability, scientists can unlock its full potential while ensuring responsible use.